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Compound of Interest

Compound Name: PS-1145

Cat. No.: B1679806 Get Quote

Technical Support Center: PS-1145
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of PS-1145, a potent IKK inhibitor. This

guide addresses common issues, particularly precipitation in cell culture media, and provides

detailed protocols and troubleshooting strategies to ensure reliable and reproducible

experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is PS-1145 and what is its mechanism of action?

A1: PS-1145 is a selective inhibitor of IκB kinase (IKK), a critical enzyme in the NF-κB signaling

pathway.[1][2] By inhibiting IKK, PS-1145 prevents the phosphorylation and subsequent

degradation of IκBα, the inhibitory subunit of NF-κB. This action blocks the nuclear

translocation of NF-κB, thereby inhibiting the transcription of its downstream target genes,

which are involved in inflammation, cell survival, and proliferation.[2][3]

Q2: Why does PS-1145 precipitate when I add it to my cell culture media?

A2: PS-1145 is a hydrophobic molecule with low aqueous solubility.[4] While it is soluble in

organic solvents like DMSO, diluting the concentrated DMSO stock into the aqueous

environment of cell culture media can cause it to "crash out" or precipitate. This is often due to

a phenomenon known as "solvent shock," where the rapid change in solvent polarity reduces

the compound's solubility.
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Q3: What are the consequences of PS-1145 precipitation in my experiments?

A3: The precipitation of PS-1145 can lead to several experimental problems:

Inaccurate Dosing: The actual concentration of soluble, active compound will be lower than

intended, leading to unreliable and misleading results.

Cellular Toxicity: The precipitate particles themselves can be cytotoxic to cells, independent

of the pharmacological effects of PS-1145.

Assay Interference: Precipitates can interfere with imaging-based assays and other

measurement techniques.

Q4: What is the recommended final concentration of DMSO in cell culture?

A4: To minimize solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture

medium should be kept as low as possible, typically below 0.5%.[5] For sensitive or primary cell

lines, a final DMSO concentration of 0.1% or lower is recommended.[5] It is crucial to include a

vehicle control (media with the same final DMSO concentration without PS-1145) in all

experiments.

Troubleshooting Guide: PS-1145 Precipitation
This guide provides a step-by-step approach to troubleshoot and prevent PS-1145 precipitation

in your cell culture experiments.

Logical Flow for Troubleshooting Precipitation
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Precipitation Observed

1. Verify Stock Solution
Is it clear?

Remake Stock Solution
Use fresh, anhydrous DMSO.

No

2. Review Dilution Method
Using serial dilution?

Yes

Implement Serial Dilution
(See Protocol 2)

No

3. Assess Final Concentration
Is it too high?

Yes

Lower Final Concentration
Determine max soluble conc.

Yes

4. Examine Media Conditions
Pre-warmed? Serum present?

No

Pre-warm media to 37°C.
Consider serum if possible.

No

Problem Solved

All conditions optimal

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting PS-1145 precipitation.
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Data Presentation
PS-1145 Physicochemical and Solubility Data

Property Value Source

Molecular Formula C₁₇H₁₁ClN₄O [1]

Molecular Weight 322.8 g/mol [1]

Solubility in DMSO 10 mg/mL to 64 mg/mL [1][4]

Solubility in Water Insoluble [4]

Appearance Crystalline solid [1]

Note: The solubility in DMSO can vary. It is recommended to use fresh, anhydrous DMSO for

the best results.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PS-1145 Stock
Solution in DMSO
Materials:

PS-1145 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Weighing: Accurately weigh out the required amount of PS-1145 powder. To prepare 1 mL of

a 10 mM stock solution, weigh 3.228 mg of PS-1145.

Dissolving: Add the appropriate volume of sterile, anhydrous DMSO to the PS-1145 powder.

For a 10 mM stock, if you weighed 3.228 mg, add 1 mL of DMSO.
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Solubilization: Vortex the solution thoroughly until the PS-1145 powder is completely

dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution.

Visual Inspection: Visually inspect the solution against a light source to ensure there is no

undissolved material.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Dilution of PS-1145 Stock Solution into Cell
Culture Media
Materials:

10 mM PS-1145 stock solution in DMSO

Pre-warmed (37°C) complete cell culture media (with serum, if applicable)

Sterile conical tubes or microcentrifuge tubes

Procedure (for a final concentration of 10 µM):

Intermediate Dilution: Prepare an intermediate dilution of the PS-1145 stock solution. For

example, dilute the 10 mM stock 1:100 in serum-free media to get a 100 µM solution. To do

this, add 2 µL of the 10 mM stock to 198 µL of serum-free media and mix gently.

Final Dilution: Add the intermediate dilution to your final volume of pre-warmed, complete

media. For a final concentration of 10 µM, you would add the 200 µL of the 100 µM

intermediate dilution to 1.8 mL of complete media.

Mixing: Gently invert the tube or pipette up and down to ensure thorough mixing. Avoid

vigorous vortexing which can cause foaming.

Visual Inspection: Visually inspect the final working solution for any signs of precipitation

before adding it to your cells.
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Mandatory Visualization
PS-1145 Signaling Pathway
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Caption: The NF-κB signaling pathway and the inhibitory action of PS-1145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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